Cas no 2137558-23-5 (1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2137558-23-5
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 6388721
• PubChem ID: 165860626
• Update Time: 2025-05-22

1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid
• EN300-1122631
• 2137558-23-5

• Inchi： 1S/C7H11ClO2/c1-6(2)3-7(8,4-6)5(9)10/h3-4H2,1-2H3,(H,9,10)
• InChI Key： ARXZQEVQUSZIPO-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CC(C)(C)C1

Computed Properties

• Exact Mass: 162.0447573g/mol
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid

1-Chloro-3,3-Dimethylcyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid, with the CAS number 2137558-23-5, is a unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclobutane ring structure, which is a four-membered ring with significant ring strain, making it highly reactive and interesting for synthetic applications. The presence of a chlorine atom and two methyl groups on the cyclobutane ring further enhances its chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid in drug discovery and material synthesis. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly those with non-planar geometries. The compound's reactivity is attributed to the strain within the cyclobutane ring, which facilitates various types of ring-opening reactions under specific conditions. These reactions are pivotal in creating more complex structures with tailored functionalities.

In terms of applications, 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid has been utilized in the development of novel materials with unique mechanical properties. For instance, its derivatives have been incorporated into polymer systems to enhance flexibility and durability. The carboxylic acid group present in the molecule allows for easy functionalization, enabling the creation of hybrid materials with improved performance characteristics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of cyclobutane derivatives. The introduction of chlorine and methyl groups is achieved through precise chemical transformations, ensuring high purity and structural integrity. Advanced purification techniques, such as chromatography and recrystallization, are employed to isolate the final product. This rigorous synthesis process underscores the importance of precise chemical control in producing high-quality compounds for research and industrial applications.

From a sustainability perspective, there has been growing interest in optimizing the synthesis pathways of 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid. Researchers are exploring greener chemistry approaches to minimize waste and reduce environmental impact. For example, catalytic methods and biodegradable solvents are being investigated to make the production process more eco-friendly without compromising on quality or yield.

In conclusion, 1-chloro-3,3-dimethylcyclobutane-1-carboxylic acid is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and material science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing technological innovations while adhering to sustainable practices.